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Introduction

Rapamycin, also known as Sirolimus, is a macrolide compound that is a potent and specific
inhibitor of the mammalian target of rapamycin (nTOR), a crucial serine/threonine kinase
involved in regulating cell growth, proliferation, and survival.[1] It functions by forming a
complex with the intracellular receptor FKBP12, which then binds to and allosterically inhibits
MTOR Complex 1 (MTORC1).[1] Due to its critical role in cell signaling, rapamycin is widely
used in cell culture experiments to study cellular processes such as autophagy, cell cycle
progression, and apoptosis.[1] Proper preparation of rapamycin solutions is critical for
reproducible and accurate experimental results.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data for dissolving and using rapamycin in
cell culture.

Table 1: Physicochemical Properties and Solubility of Rapamycin
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Parameter

Value

Source

Molecular Weight

914.17 g/mol

[1]2]

Recommended Solvents

Dimethyl sulfoxide (DMSO),
Ethanol

[1]

Solubility in DMSO

=100 mg/mL (~109 mM)

[1]

Solubility in Ethanol

=50 mg/mL

[1112](31[4]

Storage of Powder

-20°C, desiccated, for up to 3

years

[1]

Storage of Stock Solution

Aliquot and store at -20°C or
-80°C. Stable for up to 3
months at -20°C. Avoid

repeated freeze-thaw cycles.

[1]141[5]

Table 2: Recommended Concentrations for Cell Culture Applications

L Cell Line Working Incubation
Application ) . Source
Example Concentration Time
MTOR Inhibition HEK293 ~0.1 nM (IC50) Not specified [1]
o 1 hour pre-
MTOR Inhibition NIH/3T3 10 nM [4]
treatment
Autophagy N
) COS7, H4 0.2 uM (200 nM) Not specified [1]
Induction
Inhibition of T- IL-2-dependent T <5 pM (50% N
] ) o Not specified [6]
cell proliferation cells inhibition)
Inhibition of
0.1-0.5ng/mL N
rhabdomyosarco  Rh1, Rh30 Not specified [6]

ma cell growth

(50% inhibition)

Experimental Protocols
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This section provides a detailed, step-by-step methodology for preparing rapamycin stock and
working solutions for cell culture experiments.

Protocol 1: Preparation of a 10 mM Rapamycin Stock
Solution in DMSO

Materials:

Rapamycin powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Vortex mixer

Water bath (optional)

Procedure:

o Calculate the required amount of rapamycin and DMSO. To prepare a 10 mM stock solution,
use the molecular weight of rapamycin (914.17 g/mol ). For example, to prepare 1 mL of a 10
mM stock solution, you would need 9.14 mg of rapamycin.[1]

» Weigh the rapamycin powder. In a sterile microcentrifuge tube, carefully weigh the calculated
amount of rapamycin powder.[1]

» Dissolve in DMSO. Add the appropriate volume of DMSO to the rapamycin powder. For the
example above, add 1 mL of DMSO.[1]

e Ensure complete dissolution. Vortex the solution thoroughly until all the rapamycin powder is
completely dissolved.[1] If necessary, gentle warming (e.g., in a 37°C water bath) can aid
dissolution.[1]

» Aliquot and store. Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. Store the aliquots at -20°C or -80°C. This prevents degradation from
repeated freeze-thaw cycles.[1]
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Protocol 2: Preparation of Rapamycin Working Solution
in Cell Culture Medium

Materials:

e 10 mM Rapamycin stock solution in DMSO
o Pre-warmed complete cell culture medium
 Sterile tubes

Procedure:

o Determine the final working concentration. Based on your experimental needs and cell line,
decide on the final concentration of rapamycin to be used in your cell culture medium (Refer
to Table 2 for guidance).[1]

e Thaw a stock solution aliquot. Remove one aliquot of the 10 mM rapamycin stock solution
from the freezer and thaw it at room temperature.[1]

o Perform serial dilutions (if necessary). For very low working concentrations (in the nM
range), it is recommended to perform an intermediate dilution of the stock solution in cell
culture medium or a suitable sterile solvent to ensure accurate pipetting.[1]

 Dilute to the final working concentration. A crucial tip is to add the pre-warmed cell culture
medium to the rapamycin stock solution, not the other way around, to prevent precipitation.
[7] For example, to prepare 10 mL of medium with a final rapamycin concentration of 100
nM, add 1 L of the 10 mM stock solution to 10 mL of medium.[1]

e Mix thoroughly. Gently mix the medium containing rapamycin by swirling or inverting the
tube/flask to ensure a homogenous solution before adding it to your cells.[1]

o Vehicle Control: It is essential to include a vehicle control in your experiments by adding the
same volume of DMSO (without rapamycin) to the cell culture medium.

Visualizations
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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